1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol

• IUPAC Name: 1-(4-methoxyphenyl)-1-(4-morpholin-4-ylphenyl)prop-2-yn-1-ol
• InChI: InChI=1S/C20H21NO3/c1-3-20(22,17-6-10-19(23-2)11-7-17)16-4-8-18(9-5-16)21-12-14-24-15-13-21/h1,4-11,22H,12-15H2,2H3
• InChI Key: OXKXYKALLANWHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C#C)(C2=CC=C(C=C2)N3CCOCC3)O
• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol

Description

1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol, also known as MPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPP belongs to the class of propargylamines, which have been shown to exhibit neuroprotective properties. In

Mechanism of Action

The mechanism of action of 1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol involves the inhibition of the MAO-B enzyme, which is involved in the breakdown of dopamine in the brain. By inhibiting this enzyme, 1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol increases dopamine levels in the brain, which can help in the treatment of Parkinson's disease. 1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol also inhibits the aggregation of amyloid beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects
1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol has been shown to exhibit neuroprotective properties by increasing dopamine levels in the brain and inhibiting the aggregation of amyloid beta peptides. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol in lab experiments include its ability to exhibit neuroprotective properties, inhibit the aggregation of amyloid beta peptides, and improve cognitive function. However, the limitations of using 1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the research on 1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol. One potential direction is to study its potential therapeutic applications in other neurological disorders, such as Huntington's disease and multiple sclerosis. Another potential direction is to study the safety and efficacy of 1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol in clinical trials. Additionally, further studies are needed to determine the optimal dosage and administration of 1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol for therapeutic use.

Scientific Research Applications

1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to exhibit neuroprotective properties by inhibiting the activity of monoamine oxidase-B (MAO-B) enzyme, which is involved in the breakdown of dopamine in the brain. This inhibition leads to an increase in dopamine levels, which can help in the treatment of Parkinson's disease.
1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol has also been studied for its potential use in the treatment of Alzheimer's disease. It has been shown to inhibit the aggregation of amyloid beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. 1-(4-Methoxyphenyl)-1-(4-morpholinophenyl)prop-2-yn-1-ol has also been shown to improve cognitive function in animal models of Alzheimer's disease.